Cas no 19183-16-5 (2-methyl-4,5-dinitro-1H-imidazole)

• Product Name: 2-methyl-4,5-dinitro-1H-imidazole
• CAS No: 19183-16-5
• MF: C₄H₄N₄O₄
• MW: 172.098959922791
• MDL: MFCD00649930
• CID: 1385378
• PubChem ID: 29485
• Update Time: 2025-04-20

2-methyl-4,5-dinitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5-dinitro-1H-imidazole
• 1H-imidazole, 2-methyl-4,5-dinitro-
• 2-Methyl-4,5-dinitroimidazole
• CS-0282225
• SCHEMBL8953652
• STK352080
• EN300-220960
• DTXSID80172719
• 19183-16-5
• AKOS005167935
• AKOS015922468

• MDL： MFCD00649930
• Inchi： 1S/C4H4N4O4/c1-2-5-3(7(9)10)4(6-2)8(11)12/h1H3,(H,5,6)
• InChI Key： MGUZJNXSLXRCLT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C([N+](=O)[O-])N=C(C)N1)=O

Computed Properties

• Exact Mass: 171.01549
• Monoisotopic Mass: 172.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 112.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles